Cas no 20817-72-5 (Stigmastadienone)

• Product Name: Stigmastadienone
• CAS No: 20817-72-5
• MF: C₂₉H₄₆O
• MW: 410.674949169159
• CID: 864535
• Update Time: 2025-04-19

Stigmastadienone Chemical and Physical Properties

Names and Identifiers

• stigmasta-4,22-dien-3-one
• Stigmastadienone
• (22E)-Stigmasta-4,22-dien-3-one

• Inchi： 1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18-21,24-27H,7,10-17H2,1-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： MKGZDUKUQPPHFM-LPJPOILFSA-N
• SMILES： O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]43)[C@@]2(C)CC1

Computed Properties

• Exact Mass: 410.35508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 8.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives